Cas no 61700-71-8 (Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI))

Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI) is a specialized organic compound featuring a benzothiazole core substituted with a chloro group at the 2-position and an acetyl (ethanone) moiety at the 5-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chloro and benzothiazole groups enhance its utility in cross-coupling reactions, while the ketone functionality allows further derivatization. Its well-defined molecular architecture ensures consistent performance in heterocyclic chemistry applications. The compound is typically handled under controlled conditions due to its reactive sites, and its purity is critical for precise synthetic outcomes. Suitable for research and industrial-scale applications requiring tailored benzothiazole derivatives.
Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI) structure
61700-71-8 structure
Product Name:Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI)
CAS No:61700-71-8
MF:C9H6ClNOS
MW:211.668039798737
CID:875829
PubChem ID:21703643
Update Time:2025-08-04

Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI)
    • Inchi: 1S/C9H6ClNOS/c1-5(12)6-2-3-8-7(4-6)11-9(10)13-8/h2-4H,1H3
    • InChI Key: GOADXEZFBWBZKY-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=C(C(C)=O)C=CC=2S1

Computed Properties

  • Exact Mass: 210.9858627g/mol
  • Monoisotopic Mass: 210.9858627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 58.2Ų

Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI) Pricemore >>

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Additional information on Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI)

Recent Advances in the Study of Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI) (CAS: 61700-71-8)

Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI) (CAS: 61700-71-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI), which include a benzothiazole moiety linked to an ethanone group. This structural configuration is believed to contribute to its bioactivity, particularly in modulating specific biological pathways. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity, which is critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI) exhibits promising pharmacological properties. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may interact with specific protein targets implicated in cancer progression, opening avenues for its use in oncology research.

One of the key challenges in the development of Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI) as a therapeutic agent is its pharmacokinetic profile. Recent research has focused on optimizing its bioavailability and stability through structural modifications and formulation strategies. For example, encapsulation in nanoparticle-based delivery systems has been explored to enhance its solubility and targeted delivery to diseased tissues.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI) with its biological targets. These studies have identified key residues and binding pockets, which could inform the design of more potent analogs with improved efficacy and reduced off-target effects.

Despite these advancements, several gaps remain in our understanding of this compound. For instance, the long-term safety and toxicity profiles of Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI) need to be thoroughly investigated through comprehensive preclinical studies. Additionally, the mechanisms underlying its observed biological effects require further elucidation to fully harness its therapeutic potential.

In conclusion, Ethanone,1-(2-chloro-5-benzothiazolyl)-(9CI) (CAS: 61700-71-8) represents a promising candidate for further development in the pharmaceutical and chemical biology fields. Ongoing research efforts are expected to shed more light on its applications, particularly in inflammation and cancer therapy. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.

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